Cas no 2229185-09-3 (3-(4-methylpyrimidin-5-yl)but-3-en-1-amine)

3-(4-Methylpyrimidin-5-yl)but-3-en-1-amine is a versatile pyrimidine derivative featuring a reactive butenylamine side chain. Its structure combines a 4-methylpyrimidine core with an unsaturated amine-terminated linker, making it valuable as a building block in organic synthesis and pharmaceutical research. The compound's amine functionality allows for further derivatization, while the pyrimidine moiety offers potential for biological activity modulation. Its unsaturated backbone may also facilitate conjugation or polymerization applications. This intermediate is particularly useful in medicinal chemistry for the development of targeted small molecules, owing to its balanced reactivity and structural flexibility. Proper handling under inert conditions is recommended due to the amine's sensitivity.
3-(4-methylpyrimidin-5-yl)but-3-en-1-amine structure
2229185-09-3 structure
Product Name:3-(4-methylpyrimidin-5-yl)but-3-en-1-amine
CAS No:2229185-09-3
MF:C9H13N3
MW:163.219621419907
CID:5993628
PubChem ID:165758728
Update Time:2025-05-21

3-(4-methylpyrimidin-5-yl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methylpyrimidin-5-yl)but-3-en-1-amine
    • 2229185-09-3
    • EN300-1750923
    • Inchi: 1S/C9H13N3/c1-7(3-4-10)9-5-11-6-12-8(9)2/h5-6H,1,3-4,10H2,2H3
    • InChI Key: BGWOAXHEUOXCSJ-UHFFFAOYSA-N
    • SMILES: NCCC(=C)C1=CN=CN=C1C

Computed Properties

  • Exact Mass: 163.110947427g/mol
  • Monoisotopic Mass: 163.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 51.8Ų

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3-(4-methylpyrimidin-5-yl)but-3-en-1-amine Related Literature

Additional information on 3-(4-methylpyrimidin-5-yl)but-3-en-1-amine

Comprehensive Overview of 3-(4-methylpyrimidin-5-yl)but-3-en-1-amine (CAS No. 2229185-09-3)

3-(4-methylpyrimidin-5-yl)but-3-en-1-amine is a specialized organic compound with a unique molecular structure that combines a pyrimidine ring and an amine functional group. This compound, identified by its CAS number 2229185-09-3, has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of both a 4-methylpyrimidin-5-yl moiety and a but-3-en-1-amine chain offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing interest in heterocyclic compounds like 3-(4-methylpyrimidin-5-yl)but-3-en-1-amine aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methods to produce such molecules, reducing waste and energy consumption. This compound’s structural features also make it a candidate for bioactive molecule design, particularly in targeting enzymes or receptors involved in metabolic pathways. Its potential role in precision medicine and personalized therapeutics is another area of active investigation.

From an industrial perspective, CAS 2229185-09-3 is often discussed in the context of high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its synthesis and purification are critical topics in process chemistry, where yield optimization and scalability are paramount. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of producing such compounds, addressing challenges like regioselectivity and stereocontrol.

In the realm of agrochemical innovation, 3-(4-methylpyrimidin-5-yl)but-3-en-1-amine has been studied for its potential as a plant growth regulator or pest control agent. The pyrimidine core is a common motif in many commercial herbicides and fungicides, and modifications to its side chains can enhance bioactivity. This has led to increased searches for structure-activity relationships (SAR) and molecular docking studies involving this compound.

Analytical characterization of 3-(4-methylpyrimidin-5-yl)but-3-en-1-amine typically involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are essential for regulatory compliance in pharmaceutical applications. The compound’s physicochemical properties, such as solubility and stability, are also key considerations for formulation scientists.

As the demand for tailored chemical solutions grows, CAS 2229185-09-3 exemplifies the intersection of molecular design and practical utility. Its relevance to drug discovery pipelines and crop science underscores its importance in modern chemistry. Future research may explore its derivatives for niche applications, further expanding its commercial and scientific impact.

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